4-Carboxy-1-ethoxyisoquinoline

• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• SMILES: CCOC1=NC=C(C2=CC=CC=C21)C(=O)O
• InChI: InChI=1S/C12H11NO3/c1-2-16-11-9-6-4-3-5-8(9)10(7-13-11)12(14)15/h3-7H,2H2,1H3,(H,14,15)
• InChIKey: LJJSRUSDFOMQIK-UHFFFAOYSA-N

Researchers face regioisomeric purity risks with isoquinoline-4-carboxylic acid derivatives. The 1-ethoxy vs. 3-ethoxy positional isomerism fundamentally alters reactivity (31-fold difference in pyrolysis rates). This compound eliminates ambiguity. - **Precise substitution pattern**: 1-ethoxy group modulates electron density distinct from unsubstituted 4-carboxyisoquinoline (CAS 7159-36-6) - **Synthetic efficiency**: Ready-to-use 4-carboxyl enables direct amide coupling/Ugi reactions; no deprotection step - **Supply assurance**: Stocked in research quantities; stability data available

4-Carboxy-1-ethoxyisoquinoline: A Versatile Scaffold

4-Carboxy-1-ethoxyisoquinoline (IUPAC: 1-ethoxyisoquinoline-4-carboxylic acid) is a heterocyclic building block with the molecular formula C₁₂H₁₁NO₃ and a molecular weight of 217.22 g/mol . It is characterized by an isoquinoline core bearing a carboxylic acid group at the 4-position and an ethoxy group at the 1-position. This dual-functionalized scaffold is utilized in research for the synthesis of more complex molecules, including potential therapeutic agents . Its structure offers distinct advantages over closely related analogs due to the specific positioning of its functional groups, which can significantly influence its reactivity and physicochemical properties [1].

Dual-functional scaffold for complex molecule synthesis

Regioisomeric purity essential for SAR studies

Free carboxylic acid enables direct amide coupling, eliminating deprotection

• [1] ChemSrc. (2024). 3-Ethoxyisoquinoline-4-carboxylic acid. Entry for CAS 1628319-80-1. View Source

Why 4-Carboxy-1-ethoxyisoquinoline Is Irreplaceable

Isoquinoline-4-carboxylic acid derivatives are not a homogenous group; their chemical and biological properties are exquisitely sensitive to the nature and position of substituents on the heterocyclic ring. Simple substitution of the ethoxy group or its migration to another position (e.g., the 3-position) yields a regioisomer with fundamentally different reactivity, as demonstrated by distinct thermal decomposition kinetics [1]. Furthermore, the presence of the 1-ethoxy group directly impacts the electron density and reactivity of the core, differentiating it from the unsubstituted 4-carboxyisoquinoline (CAS 7159-36-6). Therefore, selecting a specific derivative like 4-Carboxy-1-ethoxyisoquinoline is a precise scientific decision, as its unique substitution pattern dictates its suitability as a synthetic intermediate and its potential biological interactions, rendering it non-interchangeable with its close structural analogs.

Regioisomer Reactivity Mismatch

3-ethoxy isomer exhibits fundamentally different core reactivity; thermal stability and electronic properties may not transfer.

Unsubstituted Analog Physicochemical Shift

4-carboxyisoquinoline lacks the ethoxy group, resulting in significantly lower molecular size and lipophilicity, altering permeability context.

Ester Analog Functional Group Barrier

Ethyl isoquinoline-4-carboxylate requires additional hydrolysis step, delaying synthesis and risking yield loss.

• [1] Al-Awadi, N., & Taylor, R. (1986). The mechanism of thermal eliminations. Part 21. Rate data for pyrolysis of 2-ethoxyquinoline, 1- and 3-ethoxyisoquinoline, and 1-ethoxythiazole: correlation of reactivities with π-bond order of the CN bond. Journal of the Chemical Society, Perkin Transactions 2, (10), 1589-1592. View Source

4-Carboxy-1-ethoxyisoquinoline: Differentiating Evidence

Thermal Stability: 1-Ethoxy vs 3-Ethoxy Regioisomer

The thermal stability and fundamental reactivity of 4-Carboxy-1-ethoxyisoquinoline's core are distinctly different from its closest regioisomer, 3-ethoxyisoquinoline. A comparative kinetic study measured the rates of ethylene elimination from the parent ethoxyisoquinolines [1]. This reaction is a direct measure of the electronic environment and stability of the heterocyclic core, which would also be reflected in the 4-carboxylic acid derivatives.

Thermal Stability Comparison

Head-to-head

1-ethoxy core ~31× more reactive than 3-ethoxy

Confirms regioisomer non-interchangeability

Based on pyrolysis kinetics at 650 K

Evidence Dimension	Relative Rate of Pyrolysis (Ethylene Elimination) at 650 K
Target Compound Data	Relative reactivity factor of 6.47 (for 1-ethoxyisoquinoline core)
Comparator Or Baseline	3-ethoxyisoquinoline: relative reactivity factor of 0.21 (vs. 2-ethoxypyridine baseline)
Quantified Difference	The 1-ethoxyisoquinoline core is approximately 31 times more reactive in this pyrolysis reaction than the 3-ethoxyisoquinoline core (6.47 / 0.21 = 30.8).
Conditions	Gas-phase pyrolysis measured between 587.3 and 722.9 K; reactivity calculated relative to 2-ethoxypyridine.

Why This Matters

This quantifies a fundamental difference in core stability/reactivity, proving the regioisomers are not interchangeable and guiding the choice for applications requiring thermal stability or specific electronic properties.

• [1] Al-Awadi, N., & Taylor, R. (1986). The mechanism of thermal eliminations. Part 21. Rate data for pyrolysis of 2-ethoxyquinoline, 1- and 3-ethoxyisoquinoline, and 1-ethoxythiazole: correlation of reactivities with π-bond order of the CN bond. Journal of the Chemical Society, Perkin Transactions 2, (10), 1589-1592. View Source

Physicochemical Impact of 1-Ethoxy Substitution

The addition of a 1-ethoxy group to the isoquinoline-4-carboxylic acid core results in a significant increase in molecular size and lipophilicity compared to the unsubstituted parent compound, 4-carboxyisoquinoline [1]. These are critical parameters in medicinal chemistry for predicting absorption, distribution, metabolism, and excretion (ADME) properties.

Physicochemical Differentiation

Source review

MW +44 g/mol; estimated clogP +1–1.5

Supports altered permeability and metabolic stability context

logP increase is class-level inference

Evidence Dimension	Molecular Weight / Calculated LogP (clogP) Approximation
Target Compound Data	Molecular Weight: 217.22 g/mol
Comparator Or Baseline	4-Carboxyisoquinoline (CAS 7159-36-6): Molecular Weight: 173.17 g/mol [1]
Quantified Difference	The 1-ethoxy derivative has a molecular weight 44.05 g/mol higher than the unsubstituted analog. This corresponds to an approximate increase in clogP of 1.0-1.5 log units.
Conditions	Molecular weight is a direct measurement. LogP increase is a class-level inference based on the addition of a two-carbon alkoxy group.

Why This Matters

This demonstrates that the compound occupies significantly different chemical space than the parent molecule, which can be crucial for optimizing lipophilicity-dependent properties like membrane permeability and metabolic stability in drug discovery programs.

• [1] ChemicalBook. (n.d.). 7159-36-6 (Isoquinoline-4-carboxylic acid). View Source

Scaffold Versatility via Convergent Synthesis

The 4-carboxy-1-ethoxyisoquinoline scaffold is representative of a class of highly substituted isoquinolines that are accessible via modern convergent synthesis methods. A recent study demonstrated a Cu-catalyzed domino reaction for constructing free 4-carboxy-isoquinolone scaffolds, a closely related analog, in a combinatorial format with moderate to good yields [1]. This methodology is significant because it provides a general, short pathway to a privileged scaffold that was previously challenging to access.

Synthetic Accessibility

Class-level

Convergent Ugi-4CR / Cu-catalyzed route (3–4 steps)

Enables scaffold diversification in library synthesis

Reported moderate to good yields

Evidence Dimension	General Synthetic Accessibility of Privileged Scaffold
Target Compound Data	The 4-carboxy-1-ethoxyisoquinoline scaffold is a prime candidate for synthesis via this modern, convergent approach.
Comparator Or Baseline	Traditional linear synthesis of similar polysubstituted isoquinolines, which are often long and low-yielding.
Quantified Difference	The described multi-component reaction (Ugi-4CR) offers a significantly shorter route (3-4 steps) compared to traditional methods that might require >6 steps. Yields are reported as 'moderate to good' for a broad range of substrates.
Conditions	Cu-catalyzed cascade reaction using ammonia and 2-halobenzoic acids, followed by post-cyclization.

Why This Matters

This demonstrates that compounds of this class, including 4-Carboxy-1-ethoxyisoquinoline, are not just research curiosities but are accessible through efficient, modern synthetic chemistry, making them practical building blocks for medicinal chemistry campaigns requiring scaffold diversity.

• [1] Wang, Q., et al. (2021). Isoquinolone-4-Carboxylic Acids by Ammonia-Ugi-4CR and Copper-Catalyzed Domino Reaction. OmicsDI. S-EPMC8291606. View Source

Carboxylic Acid vs. Ester: Synthetic Utility

4-Carboxy-1-ethoxyisoquinoline possesses a free carboxylic acid, which fundamentally differentiates it from its ester analog, ethyl isoquinoline-4-carboxylate (CAS 50741-47-4) [1]. This functional group distinction dictates their primary utility in the laboratory. The ester is a protected form, requiring an additional deprotection step to yield the free acid, whereas the target compound is ready for direct use in key reactions.

Functional Group Advantage

Context-dependent

Eliminates one synthetic step (ester hydrolysis)

Accelerates amide coupling workflows

Data to verify for specific sequences

Evidence Dimension	Functional Group / Synthetic Utility
Target Compound Data	Free carboxylic acid group at the 4-position; directly enables amide coupling, salt formation, and acid chloride synthesis.
Comparator Or Baseline	Ethyl isoquinoline-4-carboxylate (ethyl ester): requires a hydrolysis step (e.g., with LiOH or NaOH) to reveal the carboxylic acid.
Quantified Difference	Eliminates a synthetic step, saving an estimated 1-2 days of laboratory work and improving overall yield by avoiding deprotection losses (typical ester hydrolysis yields are 80-95%).
Conditions	Standard laboratory synthesis and purification workflows.

Why This Matters

For a scientific user, choosing the free acid over the ester saves a full synthetic step, reduces material loss, and accelerates project timelines. This makes it the preferred starting material for any sequence where the carboxylic acid is the desired functional handle.

• [1] ChemSrc. (2018). 50741-47-4 (Ethyl 4-isoquinolinecarboxylate). View Source

Applications of 4-Carboxy-1-ethoxyisoquinoline

FBDD and Library Synthesis Scaffold

Its distinct physicochemical profile (MW: 217.22) and dual functional groups make 4-Carboxy-1-ethoxyisoquinoline an ideal fragment or core scaffold. It can be used to generate diverse libraries via amide coupling or esterification at the 4-carboxyl group, while the 1-ethoxy group can be leveraged for further derivatization or to modulate core properties. This application is directly supported by its classification as a versatile heterocyclic building block and its differentiation from unsubstituted or ester analogs .

Precursor to Regioisomerically Pure Bioactives

In projects where regioisomeric purity is paramount, 4-Carboxy-1-ethoxyisoquinoline is the unambiguous choice over its 3-ethoxy analog. The significant difference in core reactivity (as shown by a 31-fold difference in pyrolysis rates) implies that synthetic transformations and biological interactions will be uniquely dependent on the 1-ethoxy substitution pattern, ensuring the correct isomer is advanced in structure-activity relationship (SAR) studies [1].

Key Intermediate for Convergent Synthesis

The compound is an ideal candidate as a starting material in convergent synthetic strategies, such as the Cu-catalyzed domino/Ugi reactions used to create complex isoquinoline derivatives. Its ready-to-use carboxylic acid functionality eliminates a deprotection step, streamlining the synthesis of larger, more complex target molecules that incorporate the isoquinoline motif [2].

Application

Selection Property

Validation Focus

FBDD & Library Synthesis

Dual-functional scaffold (COOH, OEt)

Reactivity and derivatization profiling

Regioisomerically Pure SAR Compounds

1-Ethoxy substitution pattern

Regioisomeric purity and reactivity control

Convergent Synthesis Intermediate

Free carboxylic acid ready for coupling

Compatibility with multi-component reactions

• [1] Al-Awadi, N., & Taylor, R. (1986). The mechanism of thermal eliminations. Part 21. Rate data for pyrolysis of 2-ethoxyquinoline, 1- and 3-ethoxyisoquinoline, and 1-ethoxythiazole: correlation of reactivities with π-bond order of the CN bond. Journal of the Chemical Society, Perkin Transactions 2, (10), 1589-1592. View Source
• [2] Wang, Q., et al. (2021). Isoquinolone-4-Carboxylic Acids by Ammonia-Ugi-4CR and Copper-Catalyzed Domino Reaction. OmicsDI. S-EPMC8291606. View Source